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Compound of Interest |

Compound Name: (R)-(-)-VAPOL hydrogenphosphate
CAS No.: 871130-18-6
Cat. No.: B2570527

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Section 1: Catalyst Overview and Mechanism of
Action

(R)-(-)-VAPOL hydrogenphosphate is a powerful and versatile chiral Brgnsted acid
organocatalyst used in a variety of asymmetric transformations.[1] Its unique structure,
featuring a "vaulted" biaryl backbone, creates a sterically hindered and electronically distinct
chiral environment. This architecture sets it apart from the more common BINOL-derived
phosphoric acids, often leading to superior reactivity and enantioselectivity in specific reactions.

[2]

The catalyst operates through a bifunctional mechanism. The highly acidic proton of the
phosphate group (pKa = 1.13) activates an electrophilic substrate, such as an imine or
aziridine, by protonation. Simultaneously, the resulting conjugate base, specifically the
phosphoryl oxygen, can act as a hydrogen bond acceptor, orienting the nucleophile within the
catalyst's well-defined chiral pocket. This dual activation and organization of the transition state
is the key to its high efficiency and stereocontrol.
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Structural Features

The defining characteristic of VAPOL (Vaulted Biaryl Phosphate) is its rigid, C2-symmetric
framework composed of two phenanthrene units. This structure creates a deep chiral cleft

where the catalytic phosphate group resides.
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Caption: Key structural components of the VAPOL hydrogenphosphate catalyst.
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Section 2: Physicochemical Properties and
Handling

Proper handling and storage are critical for maintaining the catalytic activity and long-term
stability of (R)-(-)-VAPOL hydrogenphosphate.

Property Value Source(s)
CAS Number 871130-18-6 [3]
Molecular Formula CaoH2504P [3]
Molecular Weight 600.60 g/mol [3]
Appearance White to off-white solid

Melting Point >300 °C

Store at 4°C, protect from light,
Storage under inert gas (Nitrogen or [3]

Argon)

Solubility: The catalyst is generally soluble in chlorinated solvents (e.g., Dichloromethane,
Chloroform), ethers (e.g., Diethyl ether), and some aromatic solvents (e.g., Toluene). It has
limited solubility in non-polar alkanes like pentane or hexane.

Safety Precautions:

o Wear standard personal protective equipment (PPE), including safety glasses, gloves, and a
lab coat.

» Handle the solid powder in a well-ventilated area or fume hood to avoid inhalation.
o Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Section 3: Core Applications in Asymmetric
Synthesis

© 2026 BenchChem. All rights reserved. 4 /13 Tech Support


https://www.benchchem.com/product/b2570527/docs?utm_src=pdf-body#application-notes-for-r-vapol-hydrogenphosphate-in-asymmetric-catalysis
https://www.chemscene.com/871130-18-6.html
https://www.chemscene.com/871130-18-6.html
https://www.chemscene.com/871130-18-6.html
https://www.chemscene.com/871130-18-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2570527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

(R)-(-)-VAPOL hydrogenphosphate has proven effective in a range of important asymmetric
reactions. Its unique steric profile makes it a valuable catalyst to screen, especially when
BINOL-based catalysts provide suboptimal results.[2]

Key Applications Include:

o Desymmetrization of meso-Aziridines: Enantioselective ring-opening of meso-aziridines with
various nucleophiles (e.qg., thiols, azides) to produce valuable chiral f-amino thioethers or
vicinal diamines.[4][5]

» Pictet-Spengler Reactions: Catalyzes the cyclization of 3-arylethylamines with aldehydes or
ketones to form chiral tetrahydroisoquinolines and p-carbolines, which are common scaffolds
in natural products and pharmaceuticals.[6][7]

o Addition to Imines: Promotes the enantioselective addition of nucleophiles like sulfonamides
or imides to imines, yielding protected aminals.

o Asymmetric aza-Darzens Aziridine Synthesis: Facilitates the synthesis of chiral aziridines.

The following table summarizes representative data for some of these applications.
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Section 4: Detailed Experimental Protocols
Protocol 4.1: Gram-Scale Synthesis of (R)-(-)-VAPOL
Hydrogenphosphate[3]

This protocol allows for the convenient in-house preparation of the catalyst from commercially
available (R)-VAPOL, making it highly accessible.[2]

Materials:

e (R)-VAPOL (1.0 eq)

Phosphorus oxychloride (POCIs, 1.1 eq)

Anhydrous Pyridine

Deionized Water

Dichloromethane (DCM)
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e Pentane or Hexane
Procedure:

e Setup: Flame-dry a 100 mL one-neck round-bottomed flask equipped with a magnetic stir
bar. Allow it to cool to room temperature under an inert atmosphere (Argon or Nitrogen).

 Dissolution: Add (R)-VAPOL (e.g., 6.00 g, 11.15 mmol) to the flask, followed by anhydrous
pyridine (e.g., 25.0 mL). Stir the mixture until the (R)-VAPOL is completely dissolved,
resulting in a clear, intense yellow solution.

o Cooling: Place the flask in an ice-water bath and stir the solution at 0 °C for 20 minutes.

o Reagent Addition: Slowly add phosphorus oxychloride (POCIs3) dropwise to the cooled
solution via syringe over 10-15 minutes. Causality Note: Slow addition is crucial to control
the exothermic reaction and prevent the formation of side products.

o Reaction: Remove the ice bath and allow the reaction mixture to stir at room temperature for
6 hours.

e Hydrolysis: Cool the flask back to 0 °C in an ice bath. Slowly and carefully add deionized
water to quench the reaction and hydrolyze the intermediate dichlorophosphate. Safety Note:
This is an exothermic step. Allow the mixture to warm to room temperature and stir for an
additional 2 hours.

o Workup & Purification:
o Transfer the mixture to a separatory funnel and dilute with DCM.
o Wash sequentially with aqueous HCI (1M), water, and brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

o The crude product is purified by repeated precipitation: dissolve the solid in a minimal
amount of DCM and add pentane or hexane to precipitate the white solid catalyst. Repeat
this process 6-7 times to ensure complete removal of residual pyridine.[1]
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e Drying: Dry the purified white solid under high vacuum (0.1 mmHg) overnight to yield (R)-(-)-
VAPOL hydrogenphosphate (typically in 84—90% yield).[1][2]

Protocol 4.2: General Procedure for a Catalytic Reaction

This workflow provides a general framework for setting up a reaction using (R)-(-)-VAPOL
hydrogenphosphate.

Caption: Standard workflow for an asymmetric reaction catalyzed by VAPOL
hydrogenphosphate.

Protocol 4.3: Example - Asymmetric Desymmetrization
of meso-N-Benzoyl-cyclohexene Aziridine[6]

This protocol details the ring-opening of a common meso-aziridine with an aromatic thiol.

Materials:

meso-N-Benzoyl-cyclohexene aziridine (1.0 eq)

4-Methoxythiophenol (1.2 eq)

(R)-(-)-VAPOL hydrogenphosphate (0.1 eq, 10 mol%)

Anhydrous diethyl ether (Et20)

Silica gel for chromatography
Procedure:

e Setup: To a flame-dried vial under an Argon atmosphere, add (R)-(-)-VAPOL
hydrogenphosphate (0.1 mmol).

e Reagent Addition: Add anhydrous diethyl ether (2.0 mL), followed by the meso-aziridine (1.0
mmol). Stir for 5 minutes.

« Initiation: Add 4-methoxythiophenol (1.2 mmol) to the solution.
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e Reaction: Stir the reaction at room temperature and monitor its progress by Thin Layer
Chromatography (TLC).

 Purification: Upon completion, concentrate the reaction mixture directly onto silica gel. Purify
the product via flash column chromatography to afford the chiral B-aminothioether.

e Analysis: Determine the enantiomeric excess of the purified product by chiral High-
Performance Liquid Chromatography (HPLC).[9][10]

Section 5: Analytical Methods

Reaction Monitoring: Progress can be conveniently tracked using TLC, staining with potassium
permanganate or visualizing under UV light. For more quantitative analysis, GC-MS or LC-MS
are recommended.

Determination of Enantiomeric Excess (ee%): The most reliable method for determining the
enantiomeric purity of the product is through chiral chromatography.[9]

e Chiral HPLC/SFC: High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid
Chromatography (SFC) using a chiral stationary phase (CSP) is the gold standard.
Polysaccharide-based columns (e.g., Chiralpak® series) are often effective.[9][10]

» Method Development: A screening of different chiral columns and mobile phase systems
(e.g., hexanelisopropanol mixtures) is typically required to achieve baseline separation of the
enantiomers.

 NMR with Chiral Solvating Agents: (R)-(-)-VAPOL hydrogenphosphate itself can be used
as a chiral solvating agent to determine the ee% of chiral amines and acids by NMR
spectroscopy, as it can induce chemical shift differences between the enantiomers in the
spectrum.[1]

Section 6: Troubleshooting & Expert Insights
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Issue Potential Cause(s) Suggested Solution(s)
- Ensure catalyst is handled
- Inactive catalyst (moisture and stored under inert
) contamination).- Poor conditions.- Increase reaction
Low Yield

substrate reactivity.-

Insufficient reaction time.

temperature or catalyst
loading.- Extend reaction time

and monitor carefully.

Low Enantioselectivity (ee%)

- Reaction temperature is too
high.- Competing non-
catalyzed background
reaction.- Incorrect solvent

choice.

- Lower the reaction
temperature (e.g., from RTto O
°C or -20 °C) to favor the
catalyzed pathway.- Increase
catalyst loading to accelerate
the chiral pathway over the
background reaction.- Screen
different solvents; less polar
solvents can sometimes

enhance stereocontrol.

Poor Catalyst Solubility

- Incorrect solvent.- Residual
impurities in synthesized

catalyst.

- Use chlorinated solvents like
DCM or chloroform.- Ensure
the catalyst is thoroughly
purified via the precipitation
method described in Protocol
4.1.

Section 7: References

o Gomez-Bengoa, E., et al. (2016). Organocatalytic Desymmetrization of Meso-Aziridines Via

Asymmetric Intramolecular Rearrangement. Chemistry — A European Journal, 22(49), 17515-

17519. Available at: [Link]

e Rowland, G. B., et al. (2005). Brgnsted acid-catalyzed imine amidation. Journal of the
American Chemical Society, 127(45), 15696-15697. Available at: [Link]

e Rowland, E. B., et al. (2007). Chiral Phosphoric Acid-Catalyzed Desymmetrization of meso-

Aziridines with Functionalized Mercaptans. Organic Letters, 9(15), 2867-2870. Available at:

© 2026 BenchChem. All rights reserved.

10/13

Tech Support


https://chemistry-europe.onlinelibrary.wiley.com/doi/10.1002/chem.201604323
https://pubs.acs.org/doi/10.1021/ja0556205
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2570527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

[Link]

Della Sala, G., & Lattanzi, A. (2013). Organocatalyzed enantioselective desymmetrization of
aziridines and epoxides. Beilstein Journal of Organic Chemistry, 9, 1676-1699. Available at:
[Link]

Beilstein Journal of Organic Chemistry. (2013). Organocatalyzed enantioselective
desymmetrization of aziridines and epoxides. Available at: [Link]

ResearchGate. (2016). Organocatalytic Desymmetrization of Meso-Aziridines Via
Asymmetric Intramolecular Rearrangement. Available at: [Link]

Wikipedia. (n.d.). Pictet—-Spengler reaction. Available at: [Link]

UCL Discovery. (2020). Pictet-Spenglerases in Alkaloid Biosynthesis: Future Applications in
Biocatalysis. Available at: [Link]

J&K Scientific LLC. (2021). Pictet-Spengler Reaction. Available at: [Link]

PubMed Central. (2021). Biomimetic Phosphate-Catalyzed Pictet—Spengler Reaction for the
Synthesis of 1,1'-Disubstituted and Spiro-Tetrahydroisoquinoline Alkaloids. Available at:
[Link]

Royal Society of Chemistry. (2020). Pictet—-Spengler reaction based on in situ generated o-
amino iminium ions through the Heyns rearrangement. Organic Chemistry Frontiers.
Available at: [Link]

Springer. (2021). An overview of chiral separations of pharmaceutically active substances by
HPLC (2018-2020). Monatshefte fur Chemie - Chemical Monthly. Available at: [Link]

LCGC International. (2016). Contemporary Analysis of Chiral Molecules. Available at: [Link]

MDPI. (2021). Comprehensive Review on Chiral Stationary Phases in Single-Column
Simultaneous Chiral-Achiral HPLC Separation Methods. Molecules, 26(16), 4983. Available
at: [Link]

AOCS. (2019). The Chromatographic Resolution of Chiral Lipids. Available at: [Link]

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2636750/
https://www.beilstein-journals.org/bjoc/articles/9/182
https://www.beilstein-journals.org/bjoc/content/9/1/182
https://www.researchgate.net/publication/309192461_Organocatalytic_Desymmetrization_of_Meso-Aziridines_Via_Asymmetric_Intramolecular_Rearrangement
https://en.wikipedia.org/wiki/Pictet%E2%80%93Spengler_reaction
https://discovery.ucl.ac.uk/id/eprint/10103770/
https://jk-scientific.com/en/learning-center/pictet-spengler-reaction
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8472462/
https://pubs.rsc.org/en/content/articlelanding/2020/qo/d0qo00755a
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8137785/
https://www.chromatographyonline.com/view/contemporary-analysis-chiral-molecules
https://www.mdpi.com/1420-3049/26/16/4983
https://www.aocs.org/stay-informed/read-inform/featured-articles/the-chromatographic-resolution-of-chiral-lipids-october-2019
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2570527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

¢ ACS Publications. (2023). Recent Advances in Separation and Analysis of Chiral
Compounds. Analytical Chemistry, 95(2), 799-816. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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